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Compound of Interest

Compound Name: Sesamolinol

Cat. No.: B035582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the
characterization of sesamolinol, a key lignan found in sesame seeds (Sesamum indicum). The
data presented here pertains to sesamolinol diglucoside, a naturally occurring glycoside of
sesamolinol, for which comprehensive analytical data has been published. This document
compiles quantitative spectroscopic data, detailed experimental protocols, and visual workflows
to support research and development activities.

Spectroscopic Data Summary

The structural elucidation of sesamolinol diglucoside relies on a combination of Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), supplemented by
Ultraviolet-Visible (UV-Vis) spectroscopy.

NMR spectroscopy is fundamental for determining the precise chemical structure of
sesamolinol diglucoside. The following tables summarize the *H and 13C NMR spectral data,
as identified in methanol-d4 (CDsOD) solvent.

Table 1: *H-NMR Spectroscopic Data for Sesamolinol Diglucoside (600 MHz, CD3OD)[1][2]
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Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

1 3.33 m

2 5.65 S

4a 4.00 dd J=11,9.2

4b 4.15 dd J=5.902

5 2.98 m

6 4.46 d J=4.8

8a 4.40 dd J=4.3,9.2

8b 3.96 dd J=6.7,9.2

2' 6.90 d J=1.7

5' 7.12 d J=84

6' 6.79 dd J=17,84

2" 6.90 d J=1.7

5" 6.79 d J=81

6" 6.90 dd J=17,8.1

OCHs 3.84 S

OCH:20 5.94 S

G1l-H1 4.81 d J=76

G1l'-H1 4.37 d J=78

Table 2: 13C-NMR Spectroscopic Data for Sesamolinol Diglucoside (150 MHz, CDsOD)[1][2]
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Position Chemical Shift (6, ppm)
1 53.9
2 108.3
4 70.3
5 50.9
6 88.5
8 71.7
1 154.8
2' 107.2
3 151.8
4 142.9
5' 118.0
6' 120.3
1" 136.0
2" 107.2
3" 1495
4" 148.7
5" 1094
6" 120.3
OCHs 56.6
OCH20 102.8
G1l-C1 104.5
G1'-C1 105.0
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Mass spectrometry confirms the molecular weight, while UV-Vis spectroscopy reveals
information about the electronic conjugation within the molecule.

Table 3: MS and UV-Vis Spectroscopic Data for Sesamolinol Diglucoside

Technique Parameter Value Reference
Adduct lon [M-

Mass Spec. m/z 741 [3]
H+HCOz2]~

UV-Vis Amax 1 ~236 nm [3]

UV-Vis Amax 2 ~286 nm [3]

Experimental Protocols

The following protocols are summarized from the methodologies used for the isolation and

characterization of sesamolinol diglucoside from sesame seeds.[1][2][4][5]

The overall process involves defatting the sesame seeds, extracting the lignan glucosides, and

purifying the target compound using chromatographic techniques.
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Sample Preparation

Sesame Seeds (20g)

Grinding

Y

Defatting with n-hexane

Y

Defatted Sesame Flour (DSF)

Crude Ektraction

Extraction with 80% Ethanol (24h)

Y

Crude Lignan Extract

Purification

Dissolve in Chloroform/Methanol (4:1)

Y

Solid-Phase Extraction (Silica Cartridge)

Y

Analytical HPLC Separation

Y

Collect Sesamolinol Diglucoside

I
Charagterization
I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of Sesamolinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035582#spectroscopic-data-for-sesamolinol-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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